2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 2-[[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C20H32N2O2/c23-13-10-19-16-21(15-18-8-4-5-9-20(18)24)11-12-22(19)14-17-6-2-1-3-7-17/h4-5,8-9,17,19,23-24H,1-3,6-7,10-16H2
• InChI Key: HDERCHWRZADXIW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)CN2CCN(CC2CCO)CC3=CC=CC=C3O
• Molecular Formula: C20H32N2O2
• Molecular Weight: 332.5 g/mol

Description

2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol, also known as CHMP, is a chemical compound that has been widely studied in the field of pharmaceuticals due to its potential therapeutic applications. This compound is a member of the phenol family and has a unique structure that allows it to interact with different receptors in the body.

Mechanism of Action

The mechanism of action of 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol is not fully understood, but it is believed to interact with different receptors in the body, including the dopamine and serotonin receptors. 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol has been found to have a high affinity for these receptors, which may explain its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects
2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, and it has also been found to have antipyretic effects. Additionally, 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol has been found to have potential neuroprotective effects, which may make it a promising candidate for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol is its high yield and purity, which makes it easy to work with in lab experiments. Additionally, 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol has been found to have a wide range of pharmacological activities, which makes it a promising candidate for further research. However, one of the limitations of 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol is its complex structure, which may make it difficult to synthesize and analyze.

Future Directions

There are several future directions for research on 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol. One area of research could focus on the potential therapeutic applications of 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease. Additionally, further studies could be conducted to understand the mechanism of action of 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol and its interaction with different receptors in the body. Finally, research could be conducted to optimize the synthesis method of 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol and to develop new analytical techniques for its analysis.
Conclusion
In conclusion, 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol is a promising compound in the field of pharmaceuticals due to its potential therapeutic applications. Its unique structure and pharmacological activities make it a promising candidate for further research. Understanding the synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research on 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol is important for advancing our knowledge of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol involves the reaction of 4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazine with phenol in the presence of a catalyst, such as sodium hydroxide. The reaction takes place under reflux conditions, and the product is obtained after purification through recrystallization. The yield of 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol is typically high, and the purity can be confirmed through various analytical techniques, such as NMR and HPLC.

Scientific Research Applications

2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol has been studied extensively in the field of pharmaceuticals due to its potential therapeutic applications. It has been found to have a wide range of pharmacological activities, including anti-inflammatory, analgesic, and antipyretic effects. Additionally, 2-{[4-(cyclohexylmethyl)-3-(2-hydroxyethyl)-1-piperazinyl]methyl}phenol has been found to have potential applications in the treatment of neurological disorders, such as Parkinson's disease and Alzheimer's disease.